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Compound of Interest

Compound Name: Hexane-1,3-diamine

Cat. No.: B14751582 Get Quote

Disclaimer: This guide addresses the safety and handling precautions for diamine isomers of

hexane. The primary focus of the detailed information within this document is Hexane-1,6-

diamine (Hexamethylenediamine, CAS No. 124-09-4), a compound for which extensive safety

data is available. The user's original topic of interest, Hexane-1,3-diamine (CAS No. 589-54-

8), is a structural isomer for which there is a significant lack of published safety, handling, and

toxicological data.[1][2]

Given the structural similarities and the presence of two amine functional groups, it is prudent

to assume that Hexane-1,3-diamine may exhibit similar, if not identical, hazards to its better-

studied 1,6-isomer. Therefore, the rigorous precautions outlined for Hexane-1,6-diamine should

be considered the minimum standard when handling Hexane-1,3-diamine or any other hexane

diamine isomer for which specific data is not available. A substance-specific risk assessment is

mandatory before use.

Chemical Identification
This guide pertains to aliphatic diamines with a six-carbon chain. The primary surrogate for this

guide is Hexane-1,6-diamine.

Primary Chemical Name: Hexane-1,6-diamine[3]

Synonyms: Hexamethylenediamine (HMDA), 1,6-Diaminohexane[3][4]

CAS Number: 124-09-4[3]
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Molecular Formula: C₆H₁₆N₂[5]

Molecular Weight: 116.21 g/mol [5]

Structure:

H₂N—(CH₂)₆—NH₂

Hazard Identification and Classification
Hexane-1,6-diamine is a hazardous chemical that poses significant risks upon exposure. It is

corrosive, acutely toxic, and can cause severe irritation.[6][7]

GHS Classification
The Globally Harmonized System (GHS) classification for Hexane-1,6-diamine is as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[6]

Skin Corrosion / Irritation Category 1B
H314: Causes severe skin

burns and eye damage[6][7]

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[6][7]

Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life[5]

Hazard Pictograms and Signal Word
Pictograms:

&#9760; &#9888;
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Signal Word:Danger[6]

NFPA 704 Diamond
Health (Blue): 3 (Serious hazard)

Flammability (Red): 2 (Moderate hazard)

Instability (Yellow): 0 (Minimal hazard)

Special: None

(Note: NFPA ratings can vary slightly between suppliers but generally reflect these levels of

hazard.)[5]
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Hazard Identification (GHS)

Control Measures & PPE

Safe Handling & Storage

Emergency Response

H302: Harmful if Swallowed

H312: Harmful in Contact with Skin

H314: Causes Severe Skin Burns
and Eye Damage

H335: May Cause
Respiratory Irritation

Engineering Controls:
Fume Hood / Ventilation

Requires

Requires

Personal Protective Equipment (PPE)
Avoid contact with skin, eyes, clothing.

Do not breathe dust/vapors.
Ground containers for transfers.

Enables

Gloves:
Butyl, Neoprene, Nitrile

Body:
Chemical-Resistant Apron / Suit

Eye/Face:
Safety Goggles & Face Shield

Respiratory:
NIOSH-Approved Respirator
(if ventilation is inadequate)

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Store away from acids and oxidizers.

Spill:
Evacuate, Ventilate, Contain.

Use non-sparking tools.

If Failure Occurs

Fire:
Use CO₂, Dry Chemical, Foam.

Wear SCBA.

Exposure:
See First Aid Protocols

Click to download full resolution via product page

Caption: Hazard Identification and Control Workflow.
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Physical and Chemical Properties
Hexane-1,6-diamine is a colorless, crystalline solid at room temperature with a strong, amine-

like odor.[8]

Property Value Reference(s)

Physical State Solid [8]

Appearance
Colorless to white crystalline

solid
[8]

Odor Strong amine/piperidine-like [9]

Melting Point 42 - 45 °C (108 - 113 °F) [5][6]

Boiling Point 204 - 205 °C (399 - 401 °F) [10]

Flash Point 71 - 93 °C (160 - 199 °F) [9][11]

Density 0.89 g/cm³ at 25 °C [6]

Solubility in Water Readily soluble [11]

Vapor Density ~4.0 (Air = 1) [9]

Vapor Pressure 2 hPa at 50 °C [9]

Explosive Limits LEL: 0.7% / UEL: 6.3% [9]

Toxicology and Health Effects
The primary health hazards are its corrosive nature and moderate acute toxicity.[12][13]

Inhalation: Vapors or dust can cause severe irritation to the respiratory tract.[5] High

concentrations may lead to chemical pneumonitis and pulmonary edema.[14]

Skin Contact: Causes severe skin burns.[6] Harmful if absorbed through the skin.[5]

Prolonged contact may lead to dermatitis.[15]

Eye Contact: Causes severe eye damage, including corneal damage and potential

blindness.[10]
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Ingestion: Harmful if swallowed.[6] Can cause severe burns and perforation of the

gastrointestinal tract.[16]

Chronic Effects: The substance is toxic to the blood, kidneys, lungs, and liver with repeated

or prolonged exposure.[10] There is no evidence to classify it as a carcinogen.[5][6][8]

Toxicity Metric Value Species Reference(s)

LD₅₀, Oral 750 - 1160 mg/kg Rat [10][12][13]

LD₅₀, Dermal 1110 - 1900 mg/kg Rabbit, Rat [10][16]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of hexanediamines are not

typically provided in Safety Data Sheets. The hazard classifications are based on standardized

tests, often following OECD (Organisation for Economic Co-operation and Development)

guidelines. For example:

Skin Corrosion/Irritation: Would likely be determined using OECD Test Guideline 404 (Acute

Dermal Irritation/Corrosion). This involves applying the substance to the shaved skin of

rabbits and observing for effects like erythema, edema, and necrosis over a period of up to

14 days.[7]

Acute Oral Toxicity: Often determined via OECD Test Guideline 423 (Acute Oral Toxicity -

Acute Toxic Class Method). This involves administering the substance to fasted animals

(typically rats) in a stepwise procedure to identify a dose that causes mortality or evident

toxicity.[7]

Eye Damage/Irritation: Would be assessed under a protocol like OECD Test Guideline 405

(Acute Eye Irritation/Corrosion), where the substance is applied to the eye of an animal

(typically a rabbit) and scored for effects on the cornea, iris, and conjunctiva.[7]

Exposure Controls and Personal Protection
Engineering Controls
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Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to keep airborne concentrations below exposure limits.[5][17]

Safety Equipment: Eyewash stations and safety showers must be immediately accessible in

the work area.[4][18]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a full-face shield.[19]

Skin Protection:

Gloves: Wear chemically resistant gloves. Recommended materials include Butyl rubber,

Neoprene, or Nitrile.[18] Always inspect gloves for integrity before use.

Body Protection: Wear a flame-retardant, chemical-resistant lab coat, apron, or full body

suit as dictated by the scale of the operation.[6]

Respiratory Protection: If a fume hood is not available or if dusts/aerosols are generated, a

NIOSH-approved respirator with an appropriate cartridge (e.g., for organic vapors and

particulates) is required.[4][6]

Safe Handling and Storage
Handling: Avoid all personal contact. Do not breathe dust or vapors.[19] Use non-sparking

tools and take precautionary measures against static discharge.[20] Containers should be

bonded and grounded during transfers.[3]

Storage: Store in a cool, dry, well-ventilated, and secured area.[3] Keep containers tightly

closed as the material is hygroscopic.[5][6] Store separately from incompatible materials

such as strong acids, oxidizing agents, acid chlorides, and acid anhydrides.[18][19][21]

First Aid and Emergency Procedures
Immediate medical attention is required for all exposures.
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Exposure Event

Immediate Actions

Medical Follow-up

Exposure Occurs

INHALATION:
1. Move to fresh air.

2. Keep at rest in a comfortable position.
3. If not breathing, give artificial respiration.

SKIN CONTACT:
1. Immediately remove all contaminated clothing.

2. Flush skin with water/shower for at least 15-30 minutes.

EYE CONTACT:
1. Rinse cautiously with water for at least 15-30 minutes.

2. Remove contact lenses, if present and easy to do.
3. Keep eyelids open during rinsing.

INGESTION:
1. Rinse mouth with water.

2. Drink 1-2 glasses of water.
3. DO NOT induce vomiting (risk of perforation).

Call a POISON CENTER or Physician Immediately.
Bring SDS to the doctor.

Click to download full resolution via product page

Caption: First Aid Protocol for Exposure Incidents.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

large amounts of water for at least 15-30 minutes. Seek immediate medical attention.[3][18]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open. Remove contact lenses if possible. Seek immediate medical attention from

an ophthalmologist.[16]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have

them drink two glasses of water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[3][5]

Fire and Explosion Hazard Data
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Hexane-1,6-diamine is a combustible solid.[18] Vapors are heavier than air and may form

explosive mixtures with air, especially when heated.[16]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[16]

Specific Hazards: Combustion produces toxic and irritating gases, including nitrogen oxides

(NOx) and carbon monoxide (CO).[6] Containers may explode when heated.[18]

Firefighter Protection: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[16]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[18] Remove all sources of ignition.

[18] Wear the full personal protective equipment described in Section 6.2. Ensure adequate

ventilation.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[5]

Containment and Cleanup: For spills, cover with a dry, inert absorbent material (e.g., sand,

vermiculite, or clay).[17] Collect the material using non-sparking tools and place it into a

suitable, sealed container for disposal.[18] Ventilate and wash the spill area after cleanup is

complete.[18]

Disposal Considerations
Disposal of Hexane-1,6-diamine must be in accordance with all federal, state, and local

regulations. It may be necessary to dispose of this chemical as a hazardous waste.[18] Contact

a licensed professional waste disposal service. Do not dispose of it via household or sanitary

sewers.

Transport Information
UN Number: UN 2280[18]

Proper Shipping Name: Hexamethylenediamine, solid[6]
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Transport Hazard Class: 8 (Corrosive)[18]

Packing Group: III[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Hexanediamines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751582#hexane-1-3-diamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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